Cas no 145513-90-2 ((2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid)

(2S,3aR,7aR)-Octahydro-1H-indole-2-carboxylic acid is a chiral bicyclic amino acid derivative characterized by its rigid indoline scaffold and stereochemically defined configuration. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and constrained analogs due to its conformational rigidity. The stereospecificity at the 2S, 3aR, and 7aR positions ensures high enantiopurity, making it suitable for asymmetric synthesis and chiral auxiliary applications. Its stability under standard conditions and compatibility with common coupling reagents further enhance its utility in peptide and heterocycle modifications. The structural features of this compound also lend themselves to probing bioactive conformations in medicinal chemistry.
(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid structure
145513-90-2 structure
Product Name:(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid
CAS No:145513-90-2
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD18432550
CID:101590
PubChem ID:7408454
Update Time:2025-10-12

(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylicacid, octahydro-, (2S,3aR,7aR)-
    • (2S,3aR,7aR)-Octahydro-1H-indolium-2-carboxylate
    • (+/-)-(2R*,4R*)-4-(dimethylamino)-2-phenyl-2-(2-pyridyl)pentanamide
    • (+/-)-(2S,3aS,7aS)-octahydroindole-2-carboxylic acid
    • (1S,2S)-4-(2,6-Diamino-9H-purin-9-yl)cyclopentane-1,2-diol
    • 1,2-Cyclopentanediol,4-(2,6-diamino-9H-purin-9-yl)-, (1a,2b,4a)- (9CI)
    • 1,2-Cyclopentanediol,4-(2,6-diamino-9H-purin-9-yl)-, (1a,2b,4a)-(?A'A A'
    • 1,2-Cyclopentanediol,4-(2,6-diamino-9H-purin-9-yl)-, (1R,2R)-rel-
    • AC1LAH53
    • AG-D-81062
    • CTK4C2205
    • Perindopril Related Compound 3
    • (2S, 3aR,7aR)-Octahydro-indole-2-carboxylic acid
    • (2S,3aR,7aR)-Octahydro-1H-indol-2-carboxylic acid
    • 1H-Indole-2-carboxylicacid,octahydro-,(2S,3aR,7aR)-(9CI)
    • (2S,3aR,7aR)-Octahydro-indole-2-carboxylic acid
    • (2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid
    • (2S, 3aR,7aR)-rel-Octahydro-indole-2-carboxylic acid
    • 145513-90-2
    • (2S,3aR,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid
    • Rel-(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid
    • CS-0056103
    • 87679-20-7
    • SCHEMBL3330154
    • MDL： MFCD18432550
    • Inchi： 1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7-,8+/m1/s1
    • InChI Key： CQYBNXGHMBNGCG-PRJMDXOYSA-N
    • SMILES： OC([C@@H]1C[C@H]2CCCC[C@H]2N1)=O

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 49.3Ų

(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid Pricemore >>

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(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:145513-90-2)(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid
Order Number:A1026596
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:33
Price ($):3121.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:145513-90-2)(2S,3aR,7aR)-octahydro-1H-indole-2-carboxylic acid
A1026596
Purity:99%
Quantity:1g
Price ($):3121.0
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